Cas no 20362-31-6 (Arctiin)

• Product Name: Arctiin
• CAS No: 20362-31-6
• MF: C₂₇H₃₄O₁₁
• MW: 534.5523
• MDL: MFCD00870630
• CID: 51539
• PubChem ID: 354335191
• Update Time: 2025-11-01

Arctiin Chemical and Physical Properties

Names and Identifiers

• arctiin
• 2(3H)-Furanone, 4-[(3,4-dimethoxyphenyl)methyl]-3-[[4-(b-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R,4R)-
• 2(3H)-furanone, 4-[(3,4-dimethoxyphenyl)methyl]-3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R,4R)-
• 4-{[(3R,4R)-4-(3,4-Dimethoxybenzyl)-2-oxotetrahydrofuran-3-yl]methyl}-2-methoxyphenyl beta-D-glucopyranoside
• Arctiin (8CI)
• 4-{[(3R,4R)-4-(3,4-dimethoxybenzyl)-2-oxotetrahydrofuran-3-yl]methyl}-2-methoxyphenyl
• (-)-Arctin, Arctium lappa
• APIGENIN-7-GLUCOSIDE
• Arctigenin-4-glucoside
• Arctii
• Arctin
• Arctlin
• Great Burdock Root Extract
• NSC 315527
• (3R,4R)-4-[(3,4-Dimethoxyphenyl)methyl]-3-[[4-(β-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-2(3H)-furanone
• (3R,4R)-4-[(3,4-Dimethoxyphenyl)methyl]-3-[[4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-2(3H)-furanone
• [ "" ]
• arctigenin 4'-O-D-glucoside
• TM5RQ949K7
• arctiin(8ci)
• Arctium
• Arctiin,(S)
• Arctiin(NSC 315527)
• MEGxp0_000527
• EBD15003
• (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
• s4738
• Arctiin, &
• CHEMBL1526371
• 2(3H)-Furanone,4-dimethoxyphenyl)methyl]-3-[[4-(.beta.-D-glucopyranosyloxy)-3-methoxyphenyl]methyl]dihydro-, (3R-trans)-
• HMS2194K22
• MLS000563487
• SMR000232335
• NSC315527
• AKOS026750616
• SCHEMBL4393353
• 2(3H)-Furanone, 4-((3,4-dimethoxyphenyl)methyl)-3-((4-(beta-D-glucopyranosyloxy)-3-methoxyphenyl)methyl)dihydro-, (3R-trans)-
• ACon1_001261
• AM84703
• CHEBI:80793
• NCGC00169522-01
• CCRIS 8412
• 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)-3-((4-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHOXYPHENYL)METHYL)DIHYDRO-, (3R-TRANS)-
• (3R,4R)-4-(3,4-dimethoxybenzyl)-3-(3-methoxy-4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)benzyl)dihydrofuran-2(3H)-one
• CCG-269936
• (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-[[3-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl]oxolan-2-one
• Arctii;NSC 315527;Arctigenin-4-glucoside
• CHEMBL388452
• (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-{[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl}oxolan-2-one
• 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)-3-((4-(.BETA.-D-GLUCOPYRANOSYLOXY)-3-METHOXYPHENYL)METHYL)DIHYDRO-, (3R,4R)-
• Q4787606
• C16915
• NSC-315527
• (-)-Arctiin
• BDBM50524082
• DTXSID20942519
• AKOS015895721
• (3R,4R)-4-(3,4-Dimethoxybenzyl)-3-(3-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl)dihydrofuran-2(3H)-one
• MFCD00870630
• (3R,4R)-4-[(3,4-dimethoxyphenyl)methyl]-3-[[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phenyl]methyl]tetrahydrofuran-2-one
• 20362-31-6
• Arctiin, >=95% (LC/MS-ELSD)
• NCGC00169522-02
• BRD-K02568760-001-01-7
• 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)-3-((4-(beta-D-GLUCOPYRANOSYLOXY)-3-METHOXYPHENYL)METHYL)DIHYDRO-, (3R,4R)-
• ARCTIIN [INCI]
• Q-100251
• SCHEMBL381867
• UNII-TM5RQ949K7
• AS-18734
• Arctigenin 4-glucoside
• XOJVHLIYNSOZOO-SWOBOCGESA-N
• Arctiin(NSC 315527)?
• DA-50675
• Arctiin

• MDL： MFCD00870630
• Inchi： 1S/C27H34O11/c1-33-18-6-4-14(10-20(18)34-2)8-16-13-36-26(32)17(16)9-15-5-7-19(21(11-15)35-3)37-27-25(31)24(30)23(29)22(12-28)38-27/h4-7,10-11,16-17,22-25,27-31H,8-9,12-13H2,1-3H3/t16-,17+,22+,23+,24-,25+,27+/m0/s1
• InChI Key： XOJVHLIYNSOZOO-SWOBOCGESA-N
• SMILES： O1C([C@]([H])(C([H])([H])C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])[C@@]([H])(C([H])([H])C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])OC([H])([H])[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 534.21000
• Monoisotopic Mass: 534.21011190 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153
• Molecular Weight: 534.6
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3630
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 756.4℃/760mmHg
• Flash Point: 250.1±26.4 °C
• Refractive Index: 1.6
• PSA: 153.37000
• LogP: 0.46550
• λmax: 278(EtOH)(lit.)

Arctiin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Arctiin

Arctiin: A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

Arctiin, a naturally occurring flavonolignin derivative, is primarily extracted from the roots of Arctium lappa, commonly known as burdock. With a CAS number of 20362-31-6, this compound has garnered significant attention in the field of pharmaceutical chemistry and biomedical research due to its diverse biological activities. Over the past decade, extensive studies have elucidated the multifaceted pharmacological properties of Arctiin, positioning it as a promising candidate for various therapeutic interventions.

The chemical structure of Arctiin features a unique combination of a flavonoid core and a lignin moiety, which contributes to its remarkable stability and bioavailability. This structural configuration enables Arctiin to interact with multiple biological targets, including enzymes, receptors, and signaling pathways. Recent advancements in spectroscopic techniques and computational modeling have further refined our understanding of Arctiin's molecular interactions, providing insights into its mechanism of action.

In the realm of pharmacology, Arctiin has demonstrated significant potential in neuroprotection. Preclinical studies have shown that Arctiin exhibits potent antioxidant and anti-inflammatory properties, making it a viable candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its therapeutic efficacy in central nervous system disorders. Moreover, research indicates that Arctiin can modulate key pathological processes, including amyloid-beta aggregation and oxidative stress, which are hallmark features of neurodegeneration.

Another area where Arctiin has shown promise is in cancer research. Emerging evidence suggests that Arctiin possesses inhibitory effects on various cancer cell lines by inducing apoptosis and inhibiting proliferation. Its ability to modulate signaling pathways such as Akt and MAPK has been extensively studied. Additionally, Arctiin's antiangiogenic properties make it an attractive candidate for preventing tumor growth and metastasis. Clinical trials are currently underway to evaluate its efficacy in combination therapies for solid tumors, with preliminary results indicating encouraging outcomes.

Beyond its neuroprotective and anticancer properties, Arctiin has also been investigated for its potential in metabolic disorders. Studies have demonstrated that Arctiin can improve insulin sensitivity and reduce hyperglycemia in animal models of diabetes. Its ability to enhance glucose uptake and utilization by adipocytes and myocytes has been attributed to its activation of AMPK signaling. Furthermore, Arctiin's anti-inflammatory effects contribute to its potential role in managing metabolic syndrome by mitigating chronic inflammation associated with obesity and type 2 diabetes.

The pharmacokinetic profile of Arctiin is another critical aspect that warrants discussion. Research indicates that Arctiin exhibits moderate oral bioavailability due to its rapid absorption from the gastrointestinal tract. Once absorbed, it undergoes extensive metabolism via phase I and phase II enzymatic pathways before being excreted primarily through bile and urine. The development of novel formulations aimed at enhancing the bioavailability of Arctiin has been a focus of recent research efforts. Nanotechnology-based delivery systems have shown particular promise in improving the systemic distribution and therapeutic efficacy of Arctiin.

In conclusion, Arctiin stands out as a versatile natural product with significant therapeutic potential across multiple disease areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. As research continues to uncover new mechanisms of action and optimize delivery systems, Arctiin is poised to play a pivotal role in future pharmacological interventions. The growing body of evidence supporting its efficacy underscores the need for further clinical investigations to harness its full therapeutic potential.